Benzene-1,2,3,4,5,6-hexaamine
Overview
Description
Benzene-1,2,3,4,5,6-hexaamine is a compound with the molecular formula C6H12N6 . It is also known by other names such as 1,2,3,4,5,6-Benzenehexamine .
Synthesis Analysis
The synthesis of Benzene-1,2,3,4,5,6-hexaamine can be achieved from 1,3,5-Trichlorobenzene .Molecular Structure Analysis
The molecular structure of Benzene-1,2,3,4,5,6-hexaamine consists of a benzene ring with an amine group attached to each carbon . The InChI string representation of its structure isInChI=1S/C6H12N6/c7-1-2(8)4(10)6(12)5(11)3(1)9/h7-12H2 . Chemical Reactions Analysis
Benzene-1,2,3,4,5,6-hexaamine is used as a reagent in the preparation of 2-(benzimidazol-2-yl)quinoxalines as selective antagonists at human A1 and A3 adenosine receptors .Physical And Chemical Properties Analysis
The molecular weight of Benzene-1,2,3,4,5,6-hexaamine is 168.20 g/mol . It has a hydrogen bond donor count of 6 and a hydrogen bond acceptor count of 6 . The exact mass is 168.11234441 g/mol .Scientific Research Applications
Catalysis
Benzene-1,2,3,4,5,6-hexaamine is often used as a catalyst in various chemical reactions . Its unique structure allows it to accelerate the rate of chemical reactions without being consumed in the process.
Synthesis of Coordination Compounds
This compound plays a crucial role in the synthesis of coordination compounds . These are compounds that consist of a central atom or ion, which is usually metallic and is surrounded by a set of bound molecules or ions.
Material Science Advancements
Benzene-1,2,3,4,5,6-hexaamine is also used in material science advancements . It can be used in the creation of new materials with desired properties.
Organic Synthesis
In organic synthesis, Benzene-1,2,3,4,5,6-hexaamine is used as a building block to create complex organic molecules . It can react with various other compounds to form new substances.
Covalent Organic Frameworks
This compound is used in the synthesis of covalent organic frameworks . These are network structures with large surface areas that have potential applications in gas storage, catalysis, and drug delivery.
Genetic Research
Although not directly related to Benzene-1,2,3,4,5,6-hexaamine, benzene compounds have been studied for their effects on genetic damage . This research helps in understanding the impact of such compounds on human health.
Mechanism of Action
Target of Action
Benzene-1,2,3,4,5,6-hexaamine, also known as Hexaaminobenzene, is a compound that has been used as a reagent in the preparation of 2-(benzimidazol-2-yl)quinoxalines . These quinoxalines are known to act as selective antagonists at human A1 and A3 adenosine receptors . Adenosine receptors play a crucial role in various physiological processes such as neurotransmission, inflammation, and immune responses.
Pharmacokinetics
It has a molecular weight of 168.2 and a density of 1.631±0.06 g/cm3 . The compound’s melting point is 255 °C . These properties could influence its absorption, distribution, metabolism, and excretion (ADME) in the body.
properties
IUPAC Name |
benzene-1,2,3,4,5,6-hexamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N6/c7-1-2(8)4(10)6(12)5(11)3(1)9/h7-12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OWSZUKMVEBFJMZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=C(C(=C1N)N)N)N)N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70395410 |
Source
|
| Record name | Benzenehexamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70395410 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzene-1,2,3,4,5,6-hexaamine | |
CAS RN |
4444-26-2 |
Source
|
| Record name | Hexaaminobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4444-26-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzenehexamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70395410 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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